Cas no 678966-16-0 (Lithium difluorobis(oxalato)phosphate)

• Product Name: Lithium difluorobis(oxalato)phosphate
• CAS No: 678966-16-0
• MF: C₄F₂LiO₈P
• MW: 251.95
• CID: 4737116
• PubChem ID: 166593482
• Update Time: 2025-07-23

Lithium difluorobis(oxalato)phosphate Chemical and Physical Properties

Names and Identifiers

• lithium bisoxalatodifluorophosphate
• LIDODFP
• MEPAUCRHUQOWMJ-UHFFFAOYSA-M
• 678966-16-0
• Lithium bis[ethanedioato(2-)-kappaO1,kappaO2]difluorophosphate(1-)
• Lithium difluorobis(oxalato)phosphate

• Inchi： InChI=1S/C4FO8P.FH.Li/c5-14(10-1(6)2(7)11-14)12-3(8)4(9)13-14;;/h;1H;/q;;+1/p-1
• InChI Key： MEPAUCRHUQOWMJ-UHFFFAOYSA-M
• SMILES： [Li+].C1(=O)C(=O)OP2(O1)(OC(=O)C(=O)O2)F.[F-]

Computed Properties

• Exact Mass: 251.94588871g/mol
• Monoisotopic Mass: 251.94588871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Lithium difluorobis(oxalato)phosphate

Introduction to Lithium Difluorobis(oxalato)phosphate (CAS No. 678966-16-0)

Lithium difluorobis(oxalato)phosphate, with the chemical formula C₄H₂LiF₂O₈P, is a specialized compound that has garnered significant attention in the field of materials science and chemistry. This compound, identified by its CAS number 678966-16-0, is particularly noted for its unique structural and functional properties, which make it a promising candidate for various applications.

The structure of lithium difluorobis(oxalato)phosphate consists of a lithium cation coordinated with two oxalato anions and one phosphate anion. This arrangement results in a highly stable and crystalline framework, which contributes to its remarkable thermal and chemical stability. These characteristics have positioned the compound as a valuable material in the development of advanced ceramics, catalysts, and energy storage devices.

In recent years, lithium difluorobis(oxalato)phosphate has been extensively studied for its potential applications in lithium-ion batteries. The compound's ability to act as both a lithium source and a structural component allows for the development of high-performance battery electrodes. Research has shown that incorporating lithium difluorobis(oxalato)phosphate into cathode materials can significantly enhance the energy density and cycle life of lithium-ion batteries. This is particularly relevant in the context of increasing demand for sustainable and efficient energy storage solutions.

Moreover, the compound's unique chemical properties have also been explored in the realm of catalysis. Studies have demonstrated that lithium difluorobis(oxalato)phosphate can serve as an effective catalyst in various organic transformations. Its ability to facilitate reactions under mild conditions while maintaining high selectivity makes it an attractive choice for industrial applications. For instance, it has been reported to be highly efficient in the synthesis of fine chemicals and pharmaceutical intermediates.

The thermal stability of lithium difluorobis(oxalato)phosphate is another area of significant interest. The compound exhibits excellent resistance to high temperatures, making it suitable for use in environments where thermal durability is crucial. This property has been exploited in the manufacturing of high-temperature resistant coatings and materials used in aerospace and automotive industries.

Recent advancements in nanotechnology have also opened new avenues for the application of lithium difluorobis(oxalato)phosphate. Researchers have been exploring its potential as a building block for nanomaterials with tailored properties. For example, nanoscale particles of this compound have shown promise in enhancing the performance of sensors and electronic devices due to their unique surface characteristics and high surface area-to-volume ratio.

The compound's role in environmental science is another emerging field of study. Lithium difluorobis(oxalato)phosphate has been investigated for its potential use in water treatment and pollution remediation. Its ability to bind with heavy metals and organic pollutants makes it a candidate for developing novel adsorbents and filtration systems. These applications are particularly relevant in addressing environmental challenges associated with industrial waste management.

In conclusion, lithium difluorobis(oxalato)phosphate (CAS No. 678966-16-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural and functional properties make it an invaluable material for advancements in energy storage, catalysis, materials science, nanotechnology, and environmental science. As research continues to uncover new possibilities, the significance of this compound is expected to grow even further.